Cas no 2227773-27-3 (methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate
• CAS No: 2227773-27-3
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5938897
• PubChem ID: 165734437
• Update Time: 2025-06-08

methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate
• 2227773-27-3
• EN300-1800487

• Inchi： 1S/C11H13NO5/c1-7-4-3-5-8(11(7)12(15)16)9(13)6-10(14)17-2/h3-5,9,13H,6H2,1-2H3/t9-/m1/s1
• InChI Key： OKQYNKPMUZQOBY-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate

Introduction to Methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate (CAS No. 2227773-27-3)

Methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate (CAS No. 2227773-27-3) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxyl group, a nitrophenyl moiety, and a methyl ester, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate is composed of a chiral carbon center at the 3-position of the propanoate chain, which imparts enantiomeric specificity to the molecule. The presence of the hydroxyl group and the nitrophenyl substituent adds to its chemical reactivity and biological activity. The methyl ester group at the carboxylic acid position further influences its solubility and metabolic properties.

Recent studies have highlighted the pharmacological properties of methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to scavenge reactive oxygen species (ROS).

In addition to its anti-inflammatory and antioxidant effects, methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate has shown promise in neuroprotective applications. Studies conducted on animal models have indicated that this compound can protect neurons from ischemic injury by reducing oxidative damage and preventing apoptosis. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate involves several steps, including the formation of the chiral center through asymmetric synthesis methods. One common approach is to use a chiral auxiliary or catalyst to achieve enantioselective synthesis. For example, a recent study published in Organic Letters described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, which achieved excellent enantiomeric excess (ee) values.

The biological activity of methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate has also been evaluated in various in vitro and in vivo models. In cell culture studies, it has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has demonstrated antimicrobial properties against several pathogenic bacteria, making it a potential lead compound for developing new antibiotics.

From a pharmaceutical development perspective, methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate is being explored for its potential as an active pharmaceutical ingredient (API). Its unique chemical structure and biological activities make it an attractive candidate for drug discovery programs. Preclinical studies are currently underway to evaluate its safety and efficacy in various disease models.

In conclusion, methyl (3R)-3-hydroxy-3-(3-methyl-2-nitrophenyl)propanoate (CAS No. 2227773-27-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel drugs for treating various diseases.